1-(2,6-Dimethylphenyl)-1-methylguanidine

Lipophilicity Drug Design ADME Prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H15N3
Molecular Weight 177.25 g/mol
CAS No. 62577-36-0
Cat. No. B8604253
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Technical Parameters


Basic Identity
Product Name1-(2,6-Dimethylphenyl)-1-methylguanidine
CAS62577-36-0
Molecular FormulaC10H15N3
Molecular Weight177.25 g/mol
Structural Identifiers
SMILESCC1=C(C(=CC=C1)C)N(C)C(=N)N
InChIInChI=1S/C10H15N3/c1-7-5-4-6-8(2)9(7)13(3)10(11)12/h4-6H,1-3H3,(H3,11,12)
InChIKeyOPQYOTNECXTTGQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 300 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(2,6-Dimethylphenyl)-1-methylguanidine Physicochemical Profile


1-(2,6-Dimethylphenyl)-1-methylguanidine (CAS 62577-36-0) is a substituted arylguanidine with molecular formula C₁₀H₁₅N₃ and a molecular weight of 177.25 g/mol [1]. It features a 2,6-dimethylphenyl ring directly attached to a guanidine core that is further N-methylated, yielding computed physicochemical descriptors including an XLogP3 of 1.5, a topological polar surface area (TPSA) of 53.1 Ų, two hydrogen bond donors, and two rotatable bonds [1]. This compound belongs to a broader class of N-aryl-N-alkylguanidines that have been explored as sodium channel blockers, 5-HT₃ receptor ligands, and synthetic intermediates in medicinal chemistry [2].

Sodium channel blocker research with 2,6-dimethylphenyl pharmacophore
5-HT3 receptor ligand SAR studies using N-methylguanidine scaffold
Synthetic intermediate for aminoguanidine derivatives
QSAR reference standard with computed TPSA and XLogP3 values

Structural Distinction of 1-(2,6-Dimethylphenyl)-1-methylguanidine


Seemingly minor modifications to the guanidine scaffold produce marked differences in both physicochemical behavior and biological target engagement. For example, N-methylation of the guanidine core in arylguanidines has been shown to abolish affinity at 5-HT₃ serotonin receptors compared to the unsubstituted parent [1]. At the physicochemical level, this single methyl group increases computed lipophilicity (XLogP3) by 0.4 log units and reduces TPSA by over 11 Ų relative to the des-methyl analog 1-(2,6-dimethylphenyl)guanidine [2][3]. These differences directly influence membrane permeability, oral absorption potential, and off-target liability, making the compound non-interchangeable with its closest structural neighbors in any experimental or industrial context.

N-Methylation may abolish 5-HT3 receptor affinity compared to the des-methyl analog, altering biological profile.
Higher lipophilicity and lower TPSA shift membrane permeability and CNS penetration potential vs. unsubstituted guanidine.
Additional rotatable bond and increased molecular weight affect conformational flexibility and molar dosing calculations.

Evidence: 1-(2,6-Dimethylphenyl)-1-methylguanidine vs. Analogs


Lipophilicity (XLogP3) Comparison

The target compound exhibits a computed XLogP3 of 1.5, which is 0.4 log units higher than that of 1-(2,6-dimethylphenyl)guanidine (XLogP3 = 1.1), its closest unsubstituted analog [1][2]. This increase in lipophilicity, attributable solely to the N-methyl substituent, is expected to enhance passive membrane permeability while maintaining favorable aqueous solubility for formulation.

Lipophilicity (XLogP3)
Cross-study comparable
Target: 1.5 vs Comparator: 1.1
Δ +0.4
Reported higher lipophilicity may support passive permeability screening.
Computed values; experimental validation recommended.
Lipophilicity Drug Design ADME Prediction

Topological Polar Surface Area (TPSA) Comparison

The target compound has a computed TPSA of 53.1 Ų, which is 11.3 Ų lower than the 64.4 Ų value of 1-(2,6-dimethylphenyl)guanidine [1][2]. TPSA values below 60–70 Ų are generally associated with favorable blood-brain barrier penetration, while values below 140 Ų correlate with good oral absorption. Both compounds fall within the oral absorption window, but the lower TPSA of the N-methylated analog suggests improved CNS penetration potential.

Polar Surface Area (TPSA)
Cross-study comparable
Target: 53.1 Ų vs Comparator: 64.4 Ų
Δ -11.3 Ų
TPSA below 60 Ų may correlate with higher CNS penetration probability.
In silico prediction; in vivo CNS exposure not determined.
Polar Surface Area Blood-Brain Barrier Oral Absorption

5-HT₃ Receptor Affinity Abolition by N-Methylation

Structure-activity relationship studies on arylguanidines have demonstrated that introduction of an N²-methyl substituent on the guanidine core abolishes binding affinity at 5-HT₃ serotonin receptors [1]. While the unsubstituted 1-(2,6-dimethylphenyl)guanidine retains the potential for 5-HT₃ receptor engagement common to arylguanidines, the N-methylated target compound is expected to be devoid of this activity. This class-level SAR inference provides a basis for anticipating reduced serotonergic off-target effects.

5-HT3 Affinity (SAR)
Class-level inference
Target: predicted abolished affinity
Comparator: retains 5-HT3 engagement
Supports reduced serotonergic off-target liability screening context.
Qualitative SAR; no head-to-head Ki data for this pair.
5-HT3 Receptor Off-Target Selectivity Structure-Activity Relationship

Molecular Weight & Rotatable Bond Comparison

The target compound has a molecular weight of 177.25 g/mol and two rotatable bonds, compared to 163.22 g/mol and one rotatable bond for 1-(2,6-dimethylphenyl)guanidine [1][2]. The additional 14.03 Da and one extra rotatable bond arise from the N-methyl group. While both compounds fall within favorable drug-like property space, the increased conformational flexibility of the target compound may influence entropic binding penalties and crystal packing behavior during formulation.

MW & Rotatable Bonds
Cross-study comparable
Target: 177.25 g/mol, 2 bonds
Comparator: 163.22 g/mol, 1 bond
Δ +14.03 g/mol, +1 rotatable bond
Slight MW increase influences molar dosing; extra bond offers derivatization handle.
Drug-like property space maintained; effect on binding entropy context-dependent.
Molecular Weight Conformational Flexibility Ligand Efficiency

1-(2,6-Dimethylphenyl)-1-methylguanidine Application Scenarios


CNS-Penetrant Lead Optimization with Reduced 5-HT₃ Activity

When optimizing a CNS-targeted arylguanidine series, 1-(2,6-dimethylphenyl)-1-methylguanidine serves as a preferred scaffold or intermediate where 5-HT₃ receptor engagement must be minimized. The N-methyl substitution has been shown in class-level SAR studies to abolish 5-HT₃ affinity [1], while the computed TPSA of 53.1 Ų supports the potential for blood-brain barrier penetration [2]. This combination of reduced serotonergic off-target liability and favorable CNS physicochemical properties makes the compound a rational choice over the unsubstituted 1-(2,6-dimethylphenyl)guanidine.

Sodium Channel Blocker Development

The 2,6-dimethylphenyl moiety is a privileged fragment in sodium channel blockers, appearing in drugs such as lidocaine, ranolazine, and pilsicainide [3]. 1-(2,6-Dimethylphenyl)-1-methylguanidine incorporates this pharmacophore into a guanidine framework with an XLogP3 of 1.5 [2], offering a differentiated lipophilicity profile compared to amide-linked analogs. For programs evaluating guanidine-based sodium channel inhibitors, this compound provides a measurable LogP advantage that can be exploited to fine-tune pharmacokinetic properties.

Synthetic Intermediate for Aminoguanidine Derivatives

Compounds such as B-GYKI-38233 (1-(2,6-dimethylphenyl)-4,4-dimethyl-aminoguanidine), an antiarrhythmic agent, are synthesized from 2,6-dimethylphenyl precursors [4]. 1-(2,6-Dimethylphenyl)-1-methylguanidine, with its pre-installed N-methyl group on the guanidine nitrogen adjacent to the aryl ring, may serve as a strategic intermediate that simplifies the synthetic route to N-methylated aminoguanidine targets by eliminating a late-stage N-methylation step.

QSAR Reference Standard for Arylguanidines

The compound's well-defined computed properties—XLogP3 of 1.5, TPSA of 53.1 Ų, and two hydrogen bond donors [2]—position it as a valuable reference data point for calibrating quantitative structure-activity relationship (QSAR) models that predict the ADME behavior of N-aryl-N-alkylguanidines. Its intermediate lipophilicity bridges the gap between polar unsubstituted guanidines (XLogP3 ~1.1) and more lipophilic N,N'-disubstituted analogs, filling a critical data gap in predictive modeling datasets.

Application
Selection Property
Validation Focus
CNS-penetrant scaffold research with reduced 5-HT3 liability
N-Methyl substitution for 5-HT3 affinity reduction
TPSA-based CNS penetration probability assessment
Sodium channel modulator studies
2,6-Dimethylphenyl pharmacophore in guanidine framework
Lipophilicity-driven ADME profiling and PK comparison
Aminoguanidine derivative synthesis
Pre-installed N-methyl group for route simplification
Synthetic step count and yield optimization
QSAR model calibration for arylguanidines
Well-defined computed physicochemical descriptors
ADME prediction model accuracy testing
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